Cas no 479683-04-0 ((1R)-2,2,3-Trimethyl-3-cyclopentene-1-acetaldehyde oxime)

(1R)-2,2,3-Trimethyl-3-cyclopentene-1-acetaldehyde oxime structure
479683-04-0 structure
Product Name:(1R)-2,2,3-Trimethyl-3-cyclopentene-1-acetaldehyde oxime
CAS No:479683-04-0
MF:C10H17NO
MW:167.248082876205
CID:2647958
PubChem ID:165354651
Update Time:2025-04-21

(1R)-2,2,3-Trimethyl-3-cyclopentene-1-acetaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • DTXSID401200471
    • 479683-04-0
    • (1R)-2,2,3-Trimethyl-3-cyclopentene-1-acetaldehyde oxime
    • Inchi: 1S/C10H17NO/c1-8-4-5-9(6-7-11-12)10(8,2)3/h4,7,9,12H,5-6H2,1-3H3/t9-/m1/s1
    • InChI Key: IKHLTLOJTLGCDE-SECBINFHSA-N
    • SMILES: ON=CC[C@H]1CC=C(C)C1(C)C

Computed Properties

  • Exact Mass: 167.131014166Da
  • Monoisotopic Mass: 167.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.6Ų
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